Cas no 2095410-59-4 (2,3-dimethyl-3-(thiophen-3-yl)butan-2-ol)

• Product Name: 2,3-dimethyl-3-(thiophen-3-yl)butan-2-ol
• CAS No: 2095410-59-4
• CID: 4637688
• Update Time: 2025-10-31

2,3-dimethyl-3-(thiophen-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-3-(thiophen-3-yl)butan-2-ol

Additional information on 2,3-dimethyl-3-(thiophen-3-yl)butan-2-ol

Introduction to 2,3-dimethyl-3-(thiophen-3-yl)butan-2-ol (CAS No. 2095410-59-4)

2,3-dimethyl-3-(thiophen-3-yl)butan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2095410-59-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural arrangement of a butanolic backbone substituted with a thiophene ring, has garnered attention due to its potential applications in medicinal chemistry and material science. The presence of both aromatic and aliphatic moieties in its structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

The compound’s molecular structure consists of a four-carbon chain with two methyl groups at the 2nd and 3rd positions, a hydroxyl group at the 2nd position, and a thiophene ring attached at the 3rd carbon. This specific configuration contributes to its reactivity and makes it an intriguing subject for synthetic modifications. The thiophene ring, known for its stability and electronic properties, can interact with various biological targets, while the hydroxyl group provides opportunities for hydrogen bonding interactions.

In recent years, there has been growing interest in thiophene-based compounds due to their role as key scaffolds in drug discovery. The structural motif of 2,3-dimethyl-3-(thiophen-3-yl)butan-2-ol aligns well with this trend, as it combines the versatility of the thiophene ring with the metabolic stability offered by the butanolic side chain. Such structural features are particularly desirable in the development of pharmaceuticals that require both efficacy and favorable pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The reactive sites on the thiophene ring and the hydroxyl group can be modified through various chemical reactions, such as coupling reactions, oxidation, or reduction processes. These modifications open up possibilities for creating novel derivatives with tailored properties for specific applications. For instance, functionalization of the thiophene ring could enhance its interaction with biological targets, while modifications to the hydroxyl group might improve solubility or bioavailability.

Current research in this area is focused on exploring the pharmacological properties of 2,3-dimethyl-3-(thiophen-3-yl)butan-2-ol and its derivatives. Studies have begun to investigate its potential as an intermediate in synthesizing bioactive molecules that could have applications in treating various diseases. The compound’s ability to serve as a scaffold for drug design is particularly promising because it allows for fine-tuning of physicochemical properties while maintaining structural integrity.

The synthesis of 2,3-dimethyl-3-(thiophen-3-yl)butan-2-ol has been optimized to ensure high yield and purity, making it accessible for further research. Advanced synthetic techniques have been employed to construct the desired framework efficiently. These methods include cross-coupling reactions, which are crucial for introducing the thiophene moiety into the molecular structure. The success of these synthetic approaches underscores the compound’s feasibility as a research tool.

From a material science perspective, 2,3-dimethyl-3-(thiophen-3-yl)butan-2-ol also holds promise due to its unique electronic properties. Thiophene derivatives are known to exhibit characteristics such as conductivity and luminescence, making them suitable for applications in organic electronics and optoelectronic devices. While this application is still in its nascent stages, preliminary studies suggest that derivatives of this compound could contribute to advancements in fields like organic light-emitting diodes (OLEDs) and photovoltaics.

The compound’s stability under various conditions is another factor that enhances its appeal for both pharmaceutical and material science applications. Unlike some other reactive intermediates that degrade quickly or require stringent storage conditions, 2,3-dimethyl-3-(thiophen-3-yl)butan-2-ol maintains its integrity under standard laboratory conditions. This stability simplifies handling and storage while allowing researchers to focus on downstream applications without concerns about degradation.

In conclusion, 2,3-dimethyl-3-(thiophen-3-y l)butan - 2 - ol (CAS No . 2095410 - 59 - 4 ) represents a versatile and promising compound with significant potential across multiple domains . Its unique structural features , combined with recent advancements in synthetic chemistry , position it as an valuable asset for future research . Whether used as a scaffold for drug development or as a precursor for advanced materials , this molecule continues to attract interest from researchers worldwide .